Cas no 1804167-08-5 (2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one
• CAS No: 1804167-08-5
• MF: C₁₀H₁₀Br₂OS
• MW: 338.05880022049
• CID: 4975441
• Update Time: 2025-06-13

2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one

• Inchi： 1S/C10H10Br2OS/c1-6(12)10(13)8-2-7(5-11)3-9(14)4-8/h2-4,6,14H,5H2,1H3
• InChI Key： GNXDZGUZVPUGND-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=C(C=C(CBr)C=1)S)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 3.5
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one

Introduction to 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one (CAS No. 1804167-08-5) and Its Emerging Applications in Chemical Biology

The compound 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one (CAS No. 1804167-08-5) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, combining a brominated aromatic ring with a reactive aldehyde functionality, make it a versatile intermediate for the synthesis of complex biomolecules. This introduction explores the compound's chemical properties, synthetic pathways, and its relevance to contemporary research, particularly in the development of novel therapeutic agents.

At the core of this compound's utility lies its bifunctional nature. The presence of both a bromomethyl group and a mercaptophenyl moiety allows for diverse chemical transformations, enabling the construction of intricate molecular architectures. The bromomethyl group serves as a nucleophilic handle for Suzuki-Miyaura cross-coupling reactions, while the mercaptophenyl segment provides opportunities for thiol-based modifications, such as disulfide bond formation or thiol-disulfide exchange reactions. These attributes make it particularly valuable in the synthesis of protease inhibitors, kinase inhibitors, and other small-molecule drugs targeting specific biological pathways.

In recent years, there has been growing interest in leveraging such multifunctional intermediates to develop next-generation therapeutics. For instance, researchers have employed derivatives of this compound to design inhibitors of target enzymes implicated in inflammatory diseases and cancer. The bromomethyl group can be selectively coupled with boronic acid derivatives under palladium catalysis, facilitating the introduction of aryl or heteroaryl groups at specific positions within the molecule. This strategy has been instrumental in generating highly potent and selective inhibitors with improved pharmacokinetic profiles.

The mercaptophenyl moiety further enhances the compound's appeal by enabling post-synthetic modifications that fine-tune its biological activity. Thiol-reactive warheads are widely used in drug discovery due to their ability to covalently bind to cysteine residues on target proteins, leading to enzyme inactivation or modulation of protein-protein interactions. By incorporating this motif into drug candidates, researchers can achieve high-affinity binding while minimizing off-target effects. This approach has been successfully applied in the development of antiviral agents and anti-cancer drugs.

Advances in computational chemistry have also played a pivotal role in optimizing the design of molecules derived from 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one. Molecular docking simulations and virtual screening techniques allow researchers to predict binding affinities and identify optimal modifications before conducting labor-intensive wet-lab experiments. These computational tools have accelerated the discovery process by enabling rapid evaluation of thousands of potential analogs, thereby reducing time-to-market for novel therapeutics.

The compound's relevance extends beyond academic research into industrial applications. Pharmaceutical companies are increasingly adopting fragment-based drug design strategies, where small molecular fragments are linked together to form lead compounds. The structural features of 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one make it an ideal building block for such endeavors. Its modular design allows for easy expansion into libraries of diverse compounds, which can then be screened for biological activity using high-throughput screening (HTS) platforms.

Moreover, green chemistry principles are being integrated into synthetic methodologies involving this compound. Researchers are exploring solvent-free reactions and catalytic systems that minimize waste generation while maintaining high yields. Such environmentally conscious approaches align with global efforts to promote sustainable pharmaceutical manufacturing practices. By optimizing reaction conditions for energy efficiency and atom economy, scientists are not only improving process economics but also reducing their ecological footprint.

The future prospects for derivatives of 2-Bromo-1-(3-(bromomethyl)-5-mercaptophenyl)propan-1-one remain promising as new technologies continue to emerge. Techniques such as click chemistry and biocatalysis offer additional avenues for functionalization, enabling the creation of more complex molecular architectures with tailored properties. As our understanding of disease mechanisms deepens, so too does the demand for innovative molecular tools to address unmet medical needs. This compound stands at the forefront of such innovation, serving as a cornerstone for next-generation drug discovery efforts.